4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate

• CAS No.: 767314-10-3
• Molecular Formula: C30H27N3O5
• Molecular Weight: 509.6 g/mol
• IUPAC Name: [4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-butoxybenzoate
• InChI: InChI=1S/C30H27N3O5/c1-2-3-19-37-24-17-13-23(14-18-24)30(36)38-25-15-11-21(12-16-25)20-31-33-29(35)28(34)32-27-10-6-8-22-7-4-5-9-26(22)27/h4-18,20H,2-3,19H2,1H3,(H,32,34)(H,33,35)/b31-20+
• InChI Key: CVGHEUMHGZYEMX-AJBULDERSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC=CC4=CC=CC=C43
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=NNC(=O)C(=O)NC3=CC=CC4=CC=CC=C43

Description

4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate is a complex organic compound with the molecular formula C30H27N3O5 and a molecular weight of 509.567 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield naphthoquinones, while reduction may produce naphthylamines .

Scientific Research Applications

4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic applications, although it is not yet approved for clinical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways are not well-defined, but it is believed to interact with enzymes and receptors involved in various biochemical processes .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-bromobenzoate
• 4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate
• 4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl benzoate

Uniqueness

What sets 4-(2-((1-Naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl 4-butoxybenzoate apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties .